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Compound of Interest

Compound Name: Cabozantinib hydrochloride

Cat. No.: B12398556 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note describes a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative determination of cabozantinib in human

plasma. The protocol utilizes a simple protein precipitation extraction procedure and stable

isotope-labeled internal standard for accurate and precise quantification. This method is

suitable for pharmacokinetic studies and therapeutic drug monitoring in clinical and research

settings.

Introduction
Cabozantinib is a potent small-molecule inhibitor of multiple receptor tyrosine kinases, including

MET, VEGFR2, and RET. It is approved for the treatment of various cancers, such as medullary

thyroid cancer and renal cell carcinoma. Monitoring plasma concentrations of cabozantinib is

crucial for optimizing therapeutic efficacy and minimizing toxicity. This document provides a

detailed protocol for the quantification of cabozantinib in human plasma using LC-MS/MS, a

highly selective and sensitive analytical technique.
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Cabozantinib reference standard

Cabozantinib-d4 (internal standard, IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Human plasma (K2-EDTA)

Ultrapure water

Instrumentation

A liquid chromatography system coupled with a triple quadrupole mass spectrometer was used.

Specific instruments and columns are detailed in the protocol section.

Sample Preparation

A protein precipitation method was employed for the extraction of cabozantinib and the internal

standard from plasma samples.[1] To a 50 µL aliquot of plasma, 10 µL of internal standard

working solution (2 µg/mL) is added, followed by 200 µL of acetonitrile.[1] The mixture is

vortexed and then centrifuged to pellet the precipitated proteins. The resulting supernatant is

transferred for LC-MS/MS analysis.

Alternatively, a liquid-liquid extraction can be performed.[2][3] To a 400 µL plasma sample, 100

µL of internal standard (10 ng/mL) is added and vortexed.[2][3] Then, 100 µL of 0.1N NaOH

and 3 mL of an extraction solvent mixture (ethyl acetate: dichloromethane 80:20 v/v) are

added, and the sample is vortexed again.[2][3] After centrifugation, the organic layer is

transferred and evaporated to dryness, and the residue is reconstituted for injection.
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Table 1: Chromatographic Conditions

Parameter Condition 1 Condition 2

LC System
Agilent 1100 Series or

equivalent
UPLC system

Column
Phenomenex Synergi Polar-

RP, 4 µm, 50 x 2 mm[1]

Xbridge C18, 5 µm, 50 x 4.6

mm[2]

Mobile Phase A 0.1% Formic acid in Water
10 mM Ammonium Formate in

Water

Mobile Phase B
0.1% Formic acid in

Acetonitrile
Methanol

Flow Rate 0.4 mL/min (with gradient)[1] 0.7 mL/min (isocratic)[2]

Gradient/Isocratic Gradient[1] Isocratic (20:80, A:B)[2]

Injection Volume 5 µL[1] 5 µL[2]

Column Temperature Ambient 40 °C[2]

Run Time 5 minutes[1] 2.5 minutes[2]

Table 2: Mass Spectrometric Conditions
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Parameter Setting

Mass Spectrometer
Waters Quattro micro or equivalent triple

quadrupole[1]

Ionization Mode Electrospray Ionization (ESI), Positive[1][2][4]

MRM Transitions

Cabozantinib m/z 502.2 → 391.1[2] or 502.0 > 323.0[1]

Cabozantinib-d4 (IS) m/z 506.3 → 391.2[2] or 506.0 > 323.0[1]

Capillary Voltage 4.0 kV[1]

Cone Voltage 60 V[1]

Collision Energy 30-35 V[1][2]

Source Temperature 120 °C[1]

Desolvation Temperature 450 °C[1]

Method Validation Summary
Table 3: Linearity and Sensitivity

Parameter Result

Linearity Range 5.0 - 5000.0 pg/mL[2] or 50 - 5000 ng/mL[1][5]

Correlation Coefficient (r²) ≥ 0.9994[2]

Lower Limit of Quantification (LLOQ) 5 pg/mL[2] or 50 ng/mL[1]

Table 4: Precision and Accuracy
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QC Level
Intra-day Precision
(%CV)

Inter-day Precision
(%CV)

Accuracy (%)

Low 1.95 - 2.37[2] 2.93 - 9.3[2] 99.5 - 104.8[2]

Medium < 5.0[1][5] < 5.0[1][5] 103.4 - 105.4[1][5]

High < 5.0[1][5] < 5.0[1][5] 103.4 - 105.4[1][5]

Table 5: Recovery and Matrix Effect

Parameter Result

Recovery 89.7% - 91.2%[2] or 103.0% - 107.7%[1][5]

Matrix Effect -41.3% to -47.5%[1][5]

Table 6: Stability

Stability Condition Result (% Recovery)

Freeze-Thaw (3 cycles) 97.7% - 104.9%[1][5]

Bench-Top (4 hours, RT) 100.1% - 104.9%[1][5]

Long-Term (-80°C, 3 months) 103.4% - 111.4%[1][5]

Protocols
Protocol 1: Preparation of Stock and Working Solutions

Cabozantinib Stock Solution (1 mg/mL): Accurately weigh and dissolve the cabozantinib

reference standard in methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve cabozantinib-d4

in methanol.

Working Solutions: Prepare serial dilutions of the cabozantinib stock solution with a 50:50

mixture of acetonitrile and water to create calibration standards. Prepare the internal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.scielo.br/j/bjps/a/5dDNT5gqQBddMpN56ZW9Nmc/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/5dDNT5gqQBddMpN56ZW9Nmc/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/5dDNT5gqQBddMpN56ZW9Nmc/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://www.scielo.br/j/bjps/a/5dDNT5gqQBddMpN56ZW9Nmc/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


standard working solution by diluting the IS stock solution.

Protocol 2: Sample Preparation (Protein Precipitation)

Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 10 µL of the internal standard working solution (e.g., 2 µg/mL) to each tube and vortex

briefly.

Add 200 µL of cold acetonitrile to each tube.[1]

Vortex for 30 seconds to precipitate proteins.[1]

Centrifuge at 17,200 x g for 10 minutes.[1]

Transfer the supernatant to an autosampler vial for analysis.

Protocol 3: LC-MS/MS Analysis

Set up the LC-MS/MS system with the conditions specified in Tables 1 and 2.

Equilibrate the column with the initial mobile phase composition.

Inject 5 µL of the prepared sample.

Acquire data in Multiple Reaction Monitoring (MRM) mode.

Protocol 4: Data Analysis

Integrate the peak areas for cabozantinib and the internal standard.

Calculate the peak area ratio (analyte/IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards using a weighted (1/x²) linear regression.

Determine the concentration of cabozantinib in the unknown samples from the calibration

curve.
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Visualizations

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample (50 µL) Add Internal Standard (Cabozantinib-d4) Add Acetonitrile (200 µL) Vortex Centrifuge Transfer Supernatant Inject into LC-MS/MS Chromatographic Separation Mass Spectrometric Detection (MRM) Peak Integration Calibration Curve Construction Quantification of Cabozantinib

Click to download full resolution via product page

Caption: Experimental workflow for cabozantinib quantification.
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Caption: Logical diagram of the LC-MS/MS system.
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Caption: Simplified analytical process overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quantitation of Cabozantinib in Human Plasma by LC–MS/MS - PMC
[pmc.ncbi.nlm.nih.gov]

2. scielo.br [scielo.br]

3. scielo.br [scielo.br]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12398556?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398556?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8946687/
https://www.scielo.br/j/bjps/a/5dDNT5gqQBddMpN56ZW9Nmc/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/5dDNT5gqQBddMpN56ZW9Nmc/?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Method development and validation of cabozantinib by LC-MS/MS
[pharmacia.pensoft.net]

5. Quantitation of Cabozantinib in Human Plasma by LC-MS/MS - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Quantification of Cabozantinib in
Human Plasma by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398556#lc-ms-ms-method-for-quantification-of-
cabozantinib-in-plasma-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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